Cas no 587005-04-7 (2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 587005-04-7
• MF: C₁₅H₁₃FN₆OS
• MW: 344.366723775864
• CID: 5476105
• Update Time: 2025-10-29

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C15H13FN6OS/c16-11-1-3-12(4-2-11)19-13(23)9-24-15-21-20-14(22(15)17)10-5-7-18-8-6-10/h1-8H,9,17H2,(H,19,23)
• InChI Key： DMKRUOAFHSRLMJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(N)C(C2C=CN=CC=2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

Compound CAS No. 587005-04-7: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

The compound with CAS No. 587005-04-7, known as 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology and materials science.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic structure containing nitrogen atoms. The triazole ring is further substituted with an amino group (-NH₂) and a pyridine moiety at the 5-position. The sulfur atom within the triazole ring forms a sulfanyl (-S-) linkage to an acetamide group. The acetamide group itself is connected to a fluorophenyl ring at the para position (4-fluorophenyl). This intricate structure contributes to the compound's stability and reactivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and coupling processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

Physical and Chemical Properties

This compound exhibits distinct physical properties, including a melting point of approximately 160°C and a boiling point around 380°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based applications. The presence of electron-withdrawing groups like the fluorophenyl moiety enhances the molecule's lipophilicity, which is advantageous for certain biological applications.

Recent studies have also investigated the electrochemical properties of this compound. It has shown promising behavior as an electron acceptor in organic electronics, particularly in field-effect transistors (FETs) and photovoltaic devices. Its ability to stabilize charge carriers makes it a candidate for next-generation electronic materials.

Applications in Pharmacology

The fluorophenylacetamide moiety in this compound has been linked to potent anti-inflammatory and analgesic activities. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis. Furthermore, the triazole ring system is known for its ability to modulate enzyme activity, making this compound a potential candidate for enzyme inhibitors.

Preliminary pharmacokinetic studies indicate that this compound has favorable bioavailability when administered orally. Its metabolic stability in liver microsomes suggests that it could be developed into an orally active drug with minimal side effects. Researchers are currently exploring its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Materials Science Applications

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it useful for surface modification applications. SAMs formed by this compound exhibit excellent resistance to corrosion and wear, making them suitable for protective coatings in industrial settings.

Recent advancements in nanotechnology have also highlighted its potential as a building block for supramolecular assemblies. The sulfur atom within the triazole ring can act as a coordination site for metal ions, enabling the formation of metallo-supramolecular structures with unique magnetic and optical properties.

Environmental Impact and Safety Considerations

Evaluations of the environmental impact of this compound have revealed that it has low toxicity towards aquatic organisms under standard test conditions. Its biodegradation rate is moderate, suggesting that it could persist in the environment if not properly managed during industrial processes.

To mitigate environmental risks, researchers have proposed implementing advanced waste management strategies during its synthesis and application phases. These strategies include recycling solvents, optimizing reaction conditions to minimize byproduct formation, and employing catalytic systems that reduce energy consumption.

Conclusion

The Future Outlook

The Future Outlook